Aztreonam-d6
Aztreonam-d6
Brand Name:
Vulcanchem
CAS No.:
1127452-94-1
VCID:
VC0041744
InChI:
InChI=1S/C13H17N5O8S2/c1-5-7(10(20)18(5)28(23,24)25)16-9(19)8(6-4-27-12(14)15-6)17-26-13(2,3)11(21)22/h4-5,7H,1-3H3,(H2,14,15)(H,16,19)(H,21,22)(H,23,24,25)/b17-8-/t5-,7-/m0/s1/i2D3,3D3
SMILES:
CC1C(C(=O)N1S(=O)(=O)O)NC(=O)C(=NOC(C)(C)C(=O)O)C2=CSC(=N2)N
Molecular Formula:
C13H17N5O8S2
Molecular Weight:
441.5 g/mol
Aztreonam-d6
CAS No.: 1127452-94-1
Reference Standards
VCID: VC0041744
Molecular Formula: C13H17N5O8S2
Molecular Weight: 441.5 g/mol
CAS No. | 1127452-94-1 |
---|---|
Product Name | Aztreonam-d6 |
Molecular Formula | C13H17N5O8S2 |
Molecular Weight | 441.5 g/mol |
IUPAC Name | 2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl]amino]-2-oxoethylidene]amino]oxy-3,3,3-trideuterio-2-(trideuteriomethyl)propanoic acid |
Standard InChI | InChI=1S/C13H17N5O8S2/c1-5-7(10(20)18(5)28(23,24)25)16-9(19)8(6-4-27-12(14)15-6)17-26-13(2,3)11(21)22/h4-5,7H,1-3H3,(H2,14,15)(H,16,19)(H,21,22)(H,23,24,25)/b17-8-/t5-,7-/m0/s1/i2D3,3D3 |
Standard InChIKey | WZPBZJONDBGPKJ-XFXAWXATSA-N |
Isomeric SMILES | [2H]C([2H])([2H])C(C(=O)O)(C([2H])([2H])[2H])O/N=C(/C1=CSC(=N1)N)\C(=O)N[C@H]2[C@@H](N(C2=O)S(=O)(=O)O)C |
SMILES | CC1C(C(=O)N1S(=O)(=O)O)NC(=O)C(=NOC(C)(C)C(=O)O)C2=CSC(=N2)N |
Canonical SMILES | CC1C(C(=O)N1S(=O)(=O)O)NC(=O)C(=NOC(C)(C)C(=O)O)C2=CSC(=N2)N |
Synonyms | [2S-[2α,3β(Z)]]-2-[[(Z)-[1-(2-Amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy]-2-methylpropanoic-d6 Acid; Azthreonam-d6; Aztreon-d6; Monobactam-d6; Nebactam-d6; SQ 26776-d6; Squibb 26776-d6; |
PubChem Compound | 25218154 |
Last Modified | Nov 11 2021 |
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